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The Short Dark Triad (SD3) is a widely used 27-item self-report questionnaire designed to

measure three socially aversive personality traits: Machiavellianism, narcissism, and

psychopathy.[1][2] Its brevity and robust psychometric properties have led to its adaptation and

validation in numerous languages for cross-cultural research. This guide provides a

comparative overview of the SD3's performance in various linguistic contexts, offering

researchers and drug development professionals a comprehensive resource for evaluating its

suitability for their studies.

Quantitative Data Summary
The following table summarizes the key psychometric properties of the SD3 as reported in

validation studies across several languages. The primary focus is on internal consistency

(Cronbach's Alpha or McDonald's Omega) and the inter-correlations between the three

subscales.
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M-N
Correl
ation
(r)
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(r)

N-P
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ation
(r)

Citatio
n(s)

English

(Origina

l)

1063

(Total

across

4

studies)

~0.75 -

0.81 (α)

~0.72 -

0.78 (α)

~0.70 -

0.77 (α)

~0.23 -

0.45

~0.47 -

0.68

~0.18 -

0.53
[1][2]

Slovak 588
0.73

(ω)

0.67

(ω)

0.73

(ω)

Signific

ant

Signific

ant

Signific

ant
[3]

German

1463

(Total

across

4

studies)

≥ 0.72

(α)

≥ 0.72

(α)

≥ 0.72

(α)
- - - [4][5]

Polish 1012
0.74

(ω)

0.74

(ω)

0.67

(ω)
0.44 0.62 - [6][7]

Chines

e (SD3-

C)

950

(Total

across

2

sample

s)

- - - - - -
[8][9]

[10]

Spanish 454 - - - - - - [11][12]

Spanish

(Adoles

cents)

1642 0.71 (α) 0.61 (α) 0.70 (α) - - - [13][14]

French 405 0.78 (α) 0.70 (α) 0.69 (α) - - - [15][16]

Italian

(Adults)
678

0.77 -

0.87 (α)

0.77 -

0.87 (α)

0.77 -

0.87 (α)
- - - [17]
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Italian

(Adoles

cents)

442
0.66 -

0.69 (α)

0.66 -

0.69 (α)

0.66 -

0.69 (α)
- - - [18]

Turkish 327 0.94 (α) 0.93 (α) 0.91 (α) - - - [19]

Indones

ian
380

0.74

(Total

Scale

α)

- - - - - [20]

Note: "-" indicates that the specific data point was not readily available in the cited sources.

Reliability is reported as Cronbach's Alpha (α) or McDonald's Omega (ω) as specified in the

studies.

Across the board, the SD3 demonstrates acceptable to good internal consistency in its various

translations.[4][5][6][7][13][19] The correlations between the Machiavellianism and psychopathy

subscales are consistently moderate to high, a finding that has sparked debate about the

discriminant validity between these two constructs within the Dark Triad.[21][6][7]

Experimental Protocol for Psychometric Validation
The validation of a translated psychological instrument like the SD3 typically follows a

standardized and rigorous methodological approach to ensure its reliability and validity in a

new cultural and linguistic context.

1. Translation and Back-Translation:

Initial Translation: The original English version of the SD3 is translated into the target

language by at least two independent bilingual experts.

Synthesis: The translators and a project manager convene to compare the translations and

create a synthesized version.

Back-Translation: The synthesized version is then translated back into English by two other

independent bilingual experts who have not seen the original version.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/331230130_Evaluating_the_Psychometric_Properties_of_the_Short_Dark_Triad_SD3_in_Italian_Adults_and_Adolescents
https://dergipark.org.tr/tr/download/article-file/612424
https://www.atlantis-press.com/article/55914442.pdf
https://www.researchgate.net/publication/319067125_The_Adaptation_of_the_Short_Dark_Triad_Personality_Measure_-_German_Sample
https://www.researchgate.net/publication/345728840_Validation_of_the_Short_Dark_Triad_in_a_German_Sample
https://www.researchgate.net/publication/318693022_Structural_Investigation_of_the_Short_Dark_Triad_Questionnaire_in_Polish_Population
https://www.radoslawrogoza.com/uploads/1/2/3/1/123141801/rogoza___cieciuch_2017.pdf
https://www.mdpi.com/2254-9625/14/6/105
https://dergipark.org.tr/tr/download/article-file/612424
https://www.benchchem.com/product/b1167595?utm_src=pdf-body
https://www.frontiersin.org/journals/psychology/articles/10.3389/fpsyg.2024.1469970/full
https://www.researchgate.net/publication/318693022_Structural_Investigation_of_the_Short_Dark_Triad_Questionnaire_in_Polish_Population
https://www.radoslawrogoza.com/uploads/1/2/3/1/123141801/rogoza___cieciuch_2017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparison and Refinement: The back-translated version is compared to the original SD3 to

identify and resolve any discrepancies in meaning. This iterative process continues until a

satisfactory translation is achieved.

2. Pilot Testing:

A small, representative sample from the target population completes the translated

questionnaire.

Participants are interviewed to identify any ambiguous or culturally inappropriate items.

Feedback is used to make final revisions to the wording of the items.

3. Main Study and Data Collection:

A large and diverse sample from the target population is recruited to complete the final

translated version of the SD3.

Participants also complete other established personality questionnaires to assess

convergent and discriminant validity. These may include measures of the Big Five

personality traits, self-esteem, aggression, or longer-form Dark Triad inventories.[4][5]

4. Psychometric Analysis:

Reliability Analysis: The internal consistency of each subscale is assessed using Cronbach's

Alpha or McDonald's Omega. Test-retest reliability can also be evaluated by administering

the questionnaire to the same sample at two different time points.[4][5]

Factor Structure Analysis: Confirmatory Factor Analysis (CFA) is typically used to test

whether the original three-factor structure (Machiavellianism, Narcissism, and Psychopathy)

is replicated in the translated version.[3][4][5] Exploratory Factor Analysis (EFA) may be used

if the CFA does not provide a good model fit.[22]

Validity Analysis:

Convergent Validity: Correlations between the SD3 subscales and other measures of

similar constructs are examined. For example, the SD3 Machiavellianism scale should
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correlate positively with other measures of Machiavellianism.

Discriminant Validity: Correlations with measures of dissimilar constructs are assessed to

ensure the SD3 is not measuring unintended traits.

Criterion-Related Validity: The ability of the SD3 scores to predict relevant outcomes or

behaviors is examined.

The following diagram illustrates the typical workflow for the psychometric validation of a

questionnaire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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